Cas no 902149-03-5 (1-(2-nitrobenzenesulfonyl)piperidin-3-amine)

1-(2-Nitrobenzenesulfonyl)piperidin-3-amine is a specialized organic compound featuring a piperidine core functionalized with a 2-nitrobenzenesulfonyl group and an amine moiety at the 3-position. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The electron-withdrawing nitrobenzenesulfonyl group enhances its utility as a protecting group or intermediate in multi-step synthesis. The amine functionality offers further derivatization potential, enabling the introduction of diverse substituents. Its stability under various reaction conditions and compatibility with common reagents make it a versatile building block for researchers in medicinal chemistry and drug discovery.
1-(2-nitrobenzenesulfonyl)piperidin-3-amine structure
902149-03-5 structure
Product Name:1-(2-nitrobenzenesulfonyl)piperidin-3-amine
CAS No:902149-03-5
MF:C11H16ClN3O4S
MW:321.780440330505
MDL:MFCD11506203
CID:2182060
PubChem ID:43189423
Update Time:2025-06-07

1-(2-nitrobenzenesulfonyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Nitro-benzenesulfonyl)-piperidin-3-ylamine hydrochloride
    • 1-((2-Nitrophenyl)sulfonyl)piperidin-3-amine hydrochloride
    • 1-(2-nitrobenzenesulfonyl)piperidin-3-amine
    • (R)-1-(2-Nitro-benzenesulfonyl)-piperidin-3-ylamine hydrochloride
    • (S)-1-(2-NITRO-BENZENESULFONYL)-PIPERIDIN-3-YLAMINE HYDROCHLORIDE
    • 1187928-80-8
    • AKOS024262051
    • 1-(2-nitrophenyl)sulfonylpiperidin-3-amine;hydrochloride
    • 1-(2-nitrobenzenesulfonyl)piperidin-3-amine hydrochloride
    • 1-((2-Nitrophenyl)sulfonyl)piperidin-3-aminehydrochloride
    • SB31236
    • 902149-03-5
    • SB39736
    • SB31154
    • DB-258720
    • 1187927-70-3
    • CLB14903
    • MDL: MFCD11506203
    • Inchi: 1S/C11H15N3O4S.ClH/c12-9-4-3-7-13(8-9)19(17,18)11-6-2-1-5-10(11)14(15)16;/h1-2,5-6,9H,3-4,7-8,12H2;1H
    • InChI Key: JZAQXJJAPSGZLC-UHFFFAOYSA-N
    • SMILES: Cl.S(C1C=CC=CC=1[N+](=O)[O-])(N1CCCC(C1)N)(=O)=O

Computed Properties

  • Exact Mass: 321.0550049g/mol
  • Monoisotopic Mass: 321.0550049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 428
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118Ų

1-(2-nitrobenzenesulfonyl)piperidin-3-amine Pricemore >>

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